Cas no 1119450-65-5 (2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine)

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine is a heterocyclic compound featuring a benzoxazole core fused with a morpholine ring and an ethanamine side chain. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The benzoxazole moiety enhances stability and binding affinity, while the morpholine and ethanamine groups contribute to solubility and reactivity. Its versatile scaffold is useful in designing bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents. The compound's balanced lipophilicity and hydrogen-bonding capacity facilitate interactions with biological targets, supporting its potential in drug discovery and material science applications.

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine structure

1119450-65-5 structure

Product Name:2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine

CAS No:1119450-65-5

MF:C₁₃H₁₇N₃O₂

MW:247.292982816696

MDL:MFCD10699023

CID:1085377

PubChem ID:25219100

Update Time:2025-06-06

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Chemical and Physical Properties

Names and Identifiers

- 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethanamine
- 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine
- STK400255
- 1119450-65-5
- EN300-232076
- AKOS000321325
- 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine
- 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethan-1-amine
- 2-[4-(1,3-BENZOXAZOL-2-YL)-1,4-OXAZINAN-2-YL]-1-ETHANAMINE
- ALBB-003855
- AKOS016342044
- CS-0270423
- 2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine
- MDL： MFCD10699023
- Inchi： 1S/C13H17N3O2/c14-6-5-10-9-16(7-8-17-10)13-15-11-3-1-2-4-12(11)18-13/h1-4,10H,5-9,14H2
- InChI Key： ZYYIUSRKWKCAHI-UHFFFAOYSA-N
- SMILES： O1CCN(C2=NC3C=CC=CC=3O2)CC1CCN

Computed Properties

Exact Mass: 247.132076794g/mol
Monoisotopic Mass: 247.132076794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 64.5Å²

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B417103-10mg	2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine	1119450-65-5		10mg	$ 50.00	2022-06-07
TRC	B417103-50mg	2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine	1119450-65-5		50mg	$ 95.00	2022-06-07
TRC	B417103-100mg	2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine	1119450-65-5		100mg	$ 135.00	2022-06-07
Chemenu	CM115009-1g	2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine	1119450-65-5	95%	1g	$***	2023-04-03
Chemenu	CM115009-1g	2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine	1119450-65-5	95%	1g	$300	2021-06-09
Chemenu	CM115009-5g	2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine	1119450-65-5	95%	5g	$900	2021-06-09
Chemenu	CM115009-10g	2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine	1119450-65-5	95%	10g	$1320	2021-06-09
Enamine	EN300-232076-0.05g	2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine	1119450-65-5	95%	0.05g	$457.0	2024-06-20
Enamine	EN300-232076-0.1g	2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine	1119450-65-5	95%	0.1g	$479.0	2024-06-20
Enamine	EN300-232076-0.25g	2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine	1119450-65-5	95%	0.25g	$501.0	2024-06-20